2-amino-5-({[(tert-butoxy)carbonyl]amino}methyl)benzoic acid

• CAS RN: 1135009-36-7
• Molecular Formula: C13H18N2O4
• Molecular Weight: 266.3

Description

2-amino-5-({[(tert-butoxy)carbonyl]amino}methyl)benzoic acid (2-AB) is an organic compound that is widely used in scientific research. It is a derivative of benzoic acid and is used in a variety of applications in the laboratory, including as a reagent in organic synthesis, as an analytical tool, and as a drug target. 2-AB has a wide range of biochemical and physiological effects, and its use in research has been steadily increasing in recent years.

Scientific Research Applications

2-amino-5-({[(tert-butoxy)carbonyl]amino}methyl)benzoic acid has a wide range of scientific research applications. It is used as a reagent in organic synthesis, as an analytical tool, and as a drug target. In organic synthesis, 2-amino-5-({[(tert-butoxy)carbonyl]amino}methyl)benzoic acid is used as a protecting group for carboxylic acids, as it can be easily removed with a base in the presence of a nucleophile. It is also used as an analytical tool in the determination of the concentration of various compounds, such as proteins and carbohydrates. Finally, 2-amino-5-({[(tert-butoxy)carbonyl]amino}methyl)benzoic acid is used as a drug target, as it has been shown to have an inhibitory effect on certain enzymes, such as the enzyme acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine.

Mechanism of Action

2-amino-5-({[(tert-butoxy)carbonyl]amino}methyl)benzoic acid acts as an inhibitor of certain enzymes, such as acetylcholinesterase. It binds to the active site of the enzyme, preventing the substrate from entering and thus preventing the enzyme from catalyzing its reaction. This inhibition of the enzyme results in an increase in the concentration of the substrate, which can lead to a variety of physiological effects.
Biochemical and Physiological Effects
2-amino-5-({[(tert-butoxy)carbonyl]amino}methyl)benzoic acid has a variety of biochemical and physiological effects. It has been shown to inhibit the enzyme acetylcholinesterase, leading to an increase in the concentration of the neurotransmitter acetylcholine. This can lead to increased muscle contraction, increased heart rate, increased blood pressure, and increased respiration. 2-amino-5-({[(tert-butoxy)carbonyl]amino}methyl)benzoic acid has also been shown to increase the production of nitric oxide, which can lead to vasodilation, increased blood flow, and improved oxygen delivery to tissues. Finally, 2-amino-5-({[(tert-butoxy)carbonyl]amino}methyl)benzoic acid has been shown to increase the production of cyclic adenosine monophosphate (cAMP), which can lead to increased cell proliferation, increased cell differentiation, and increased cell survival.

Advantages and Limitations for Lab Experiments

2-amino-5-({[(tert-butoxy)carbonyl]amino}methyl)benzoic acid has several advantages and limitations for laboratory experiments. One advantage is that it is relatively easy to synthesize, as it can be synthesized in a single flask using readily available reagents. Another advantage is that it is relatively stable, as it can be stored at room temperature for extended periods of time without significant degradation. However, 2-amino-5-({[(tert-butoxy)carbonyl]amino}methyl)benzoic acid is also relatively expensive, and it can be difficult to remove from the reaction mixture after it has been used. Additionally, it is important to note that 2-amino-5-({[(tert-butoxy)carbonyl]amino}methyl)benzoic acid is a relatively strong inhibitor of certain enzymes, and it is important to use it with caution in laboratory experiments.

Future Directions

2-amino-5-({[(tert-butoxy)carbonyl]amino}methyl)benzoic acid has a wide range of potential future directions. It could be used to develop new drugs to target specific enzymes, such as acetylcholinesterase. It could also be used to develop new analytical tools for the determination of the concentration of various compounds, such as proteins and carbohydrates. Additionally, it could be used to develop new methods for the synthesis of other organic compounds, such as carboxylic acids. Finally, it could be used to study the biochemical and physiological effects of other compounds, such as nitric oxide and cAMP.

Synthesis Methods

2-amino-5-({[(tert-butoxy)carbonyl]amino}methyl)benzoic acid is synthesized via a multi-step process. The first step involves the reaction of benzoic acid with tert-butyl bromide in the presence of a base, such as sodium hydroxide, to form tert-butyl benzoate. This is then reacted with sodium azide to form the azido derivative, which is then reacted with dimethylamine to form 2-amino-5-({[(tert-butoxy)carbonyl]amino}methyl)benzoic acid. The entire process is typically carried out in a solvent, such as dimethylformamide, and can be conducted in a single flask.